Cas no 24833-13-4 (2-((dichlorofluoromethylsulfanyl)-(trifluoromethyl)amino)-benzoylfluoride)

• Product Name: 2-((dichlorofluoromethylsulfanyl)-(trifluoromethyl)amino)-benzoylfluoride
• CAS No: 24833-13-4
• MF: C₉H₄Cl₂F₅NOS
• MW: 340.097176551819
• MDL: MFCD04972783
• CID: 913338
• PubChem ID: 54490015
• Update Time: 2025-06-07

2-((dichlorofluoromethylsulfanyl)-(trifluoromethyl)amino)-benzoylfluoride Chemical and Physical Properties

Names and Identifiers

• 2-((dichlorofluoromethylsulfanyl)-(trifluoromethyl)amino)-benzoylfluoride
• 2-[(N-DichlorofluoroMethylthio]-N-(trifluoroMethyl)aMino]benzoyl fluoride
• 2-[[dichloro(fluoromethyl)-λ⁴-sulfanyl]-(trifluoromethyl)amino]benzoyl fluoride
• 4,7-DICHLORO-3-IODOQUINOLINE
• 24833-13-4
• 2-((dichlorofluoromethylthio)(trifluoromethyl)amino)benzoyl fluoride
• XVAQRXZBVMVFJY-UHFFFAOYSA-N
• MFCD04972783
• SCHEMBL11056257
• 2-[{[Dichloro(fluoro)methyl]sulfanyl}(trifluoromethyl)amino]benzoyl fluoride
• 2-[(N-Dichlorofluoromethylthio]-N-(trifluoromethyl)amino]benzoyl fluoride, 99%
• 2-[[dichloro(fluoro)methyl]sulfanyl-(trifluoromethyl)amino]benzoyl fluoride

• MDL： MFCD04972783
• Inchi： 1S/C9H4Cl2F5NOS/c10-8(11,13)19-17(9(14,15)16)6-4-2-1-3-5(6)7(12)18/h1-4H
• InChI Key： XVAQRXZBVMVFJY-UHFFFAOYSA-N
• SMILES： ClC(F)(SN(C(F)(F)F)C1C=CC=CC=1C(=O)F)Cl

Computed Properties

• Exact Mass: 338.93100
• Monoisotopic Mass: 338.9310811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.61000
• LogP: 4.82910

2-((dichlorofluoromethylsulfanyl)-(trifluoromethyl)amino)-benzoylfluoride Security Information

• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39

Additional information on 2-((dichlorofluoromethylsulfanyl)-(trifluoromethyl)amino)-benzoylfluoride

Introduction to 2-((Dichlorofluoromethylsulfanyl)-(Trifluoromethyl)amino)-Benzoylfluoride (CAS No. 24833-13-4)

2-((Dichlorofluoromethylsulfanyl)-(trifluoromethyl)amino)-benzoylfluoride (CAS No. 24833-13-4) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a fluorinated benzoyl fluoride derivative with unique chemical and biological properties. Its structure and reactivity make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of 2-((dichlorofluoromethylsulfanyl)-(trifluoromethyl)amino)-benzoylfluoride is C₁₀H₄Cl₂F₄NOS, and it has a molecular weight of approximately 319.08 g/mol. The compound features a benzoyl fluoride moiety attached to a complex functional group containing dichlorofluoromethyl, trifluoromethyl, and amino functionalities. This unique combination of substituents imparts distinct chemical properties, making it an attractive candidate for various applications.

In recent years, the interest in fluorinated compounds has surged due to their potential in enhancing the pharmacological properties of drugs. Fluorine atoms can significantly influence the lipophilicity, metabolic stability, and bioavailability of molecules, making them valuable in drug design. The presence of multiple fluorine atoms in 2-((dichlorofluoromethylsulfanyl)-(trifluoromethyl)amino)-benzoylfluoride further enhances its utility in this context.

The synthesis of 2-((dichlorofluoromethylsulfanyl)-(trifluoromethyl)amino)-benzoylfluoride typically involves multi-step reactions, including the formation of the dichlorofluoromethyl sulfide and trifluoromethylamine moieties, followed by their coupling with a benzoyl fluoride derivative. The synthetic route is challenging due to the reactivity and potential side reactions of the intermediates involved. However, recent advancements in synthetic methodologies have made the production of this compound more feasible and efficient.

In terms of its biological activity, 2-((dichlorofluoromethylsulfanyl)-(trifluoromethyl)amino)-benzoylfluoride has shown promise in various preclinical studies. Research has indicated that it exhibits potent inhibitory effects on specific enzymes and receptors, which are relevant to several therapeutic areas. For instance, studies have explored its potential as an inhibitor of kinases involved in cancer signaling pathways and as a modulator of G protein-coupled receptors (GPCRs) associated with neurological disorders.

The physicochemical properties of 2-((dichlorofluoromethylsulfanyl)-(trifluoromethyl)amino)-benzoylfluoride, such as its solubility, stability, and reactivity, are crucial for its application in drug development. Its low solubility in water can be a challenge, but this can be overcome through formulation strategies such as the use of co-solvents or solid dispersion techniques. Additionally, its stability under various conditions is an important consideration for both storage and formulation purposes.

The safety profile of 2-((dichlorofluoromethylsulfanyl)-(trifluoromethyl)amino)-benzoylfluoride is another critical aspect that has been extensively studied. Toxicological assessments have shown that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity (NCE), comprehensive safety evaluations are essential before advancing to clinical trials.

In conclusion, 2-((dichlorofluoromethylsulfanyl)-(trifluoromethyl)amino)-benzoylfluoride (CAS No. 24833-13-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an attractive candidate for the development of novel therapeutics targeting various diseases. Ongoing research continues to uncover new applications and optimize its use in drug discovery and development processes.